Cas no 1187023-94-4 (1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol)

1-(Dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol is a fluorinated heterocyclic alcohol with a dimethyloxazole core, offering unique reactivity due to the combined presence of an oxazole ring and a trifluoroethanol moiety. The trifluoromethyl group enhances electrophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The dimethyl substitution on the oxazole ring contributes to steric and electronic modulation, influencing binding interactions in target molecules. This compound serves as a versatile intermediate for synthesizing fluorinated derivatives, particularly in the development of bioactive molecules. Its structural features enable selective functionalization, supporting applications in drug discovery and material science.

1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol structure

1187023-94-4 structure

Product Name:1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol

CAS No:1187023-94-4

MF:C₇H₈F₃NO₂

MW:195.139132499695

CID:5889693

PubChem ID:130130323

Update Time:2025-08-05

1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol
- EN300-1934911
- 1187023-94-4
- Inchi： 1S/C7H8F3NO2/c1-3-5(4(2)13-11-3)6(12)7(8,9)10/h6,12H,1-2H3
- InChI Key： NHQMMPGYDNPJBD-UHFFFAOYSA-N
- SMILES： FC(C(C1C(C)=NOC=1C)O)(F)F

Computed Properties

Exact Mass: 195.05071298g/mol
Monoisotopic Mass: 195.05071298g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 46.3Å²

1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1934911-0.05g	1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol	1187023-94-4	0.05g	$744.0	2023-09-17
Enamine	EN300-1934911-0.1g	1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol	1187023-94-4	0.1g	$779.0	2023-09-17
Enamine	EN300-1934911-0.25g	1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol	1187023-94-4	0.25g	$814.0	2023-09-17
Enamine	EN300-1934911-0.5g	1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol	1187023-94-4	0.5g	$849.0	2023-09-17
Enamine	EN300-1934911-1.0g	1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol	1187023-94-4	1g	$884.0	2023-06-02
Enamine	EN300-1934911-2.5g	1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol	1187023-94-4	2.5g	$1735.0	2023-09-17
Enamine	EN300-1934911-5.0g	1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol	1187023-94-4	5g	$2566.0	2023-06-02
Enamine	EN300-1934911-10.0g	1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol	1187023-94-4	10g	$3807.0	2023-06-02
Enamine	EN300-1934911-1g	1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol	1187023-94-4	1g	$884.0	2023-09-17
Enamine	EN300-1934911-5g	1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol	1187023-94-4	5g	$2566.0	2023-09-17

1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol Related Literature

1. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

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2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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Additional information on 1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol

1-(Dimethyl-1,2-Oxazol-4-yl)-2,2,2-Trifluoroethan-1-Ol: A Comprehensive Overview

1-(Dimethyl-1,2-Oxazol-4-yl)-2,2,2-Trifluoroethan-1-Ol, also known by its CAS number 1187023-94-4, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a trifluoroethanol moiety with a dimethyl oxazole ring. The trifluoro group imparts high stability and reactivity, while the oxazole ring contributes to its aromaticity and potential for further functionalization.

The synthesis of 1-(Dimethyl-1,2-Oxazol-4-yl)-2,2,2-Trifluoroethan-1-Ol involves a multi-step process that typically begins with the preparation of the oxazole ring. This is achieved through the condensation of dimethylamine with an aldehyde or ketone derivative under specific reaction conditions. The subsequent introduction of the trifluoroethanol group requires precise control over steric and electronic factors to ensure optimal yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of this synthesis pathway.

Applications in Pharmaceutical Research

1-(Dimethyl-1,2-Oxazol-4-yl)-2,2,2-Trifluoroethan-1-Ol has garnered considerable attention in the pharmaceutical industry due to its potential as a building block for drug development. Its trifluoro group is known to enhance lipophilicity and bioavailability, making it an ideal candidate for designing small-molecule inhibitors and receptor modulators. Recent studies have explored its role in targeting G-protein coupled receptors (GPCRs), which are implicated in numerous diseases such as hypertension and diabetes.

Material Science and Chemical Engineering

Beyond pharmaceuticals, this compound finds applications in material science as a precursor for advanced polymers and coatings. The oxazole ring's aromatic stability and the trifluoro group's electron-withdrawing properties make it suitable for synthesizing high-performance materials with tailored mechanical and thermal properties. Researchers have recently demonstrated its use in creating fluorinated polymers that exhibit exceptional resistance to UV degradation and chemical corrosion.

Safety Considerations

While handling 1-(Dimethyl-1,2-Oxazol-4-yl)-2,2,2-Trifluoroethan-1-Ol, it is essential to adhere to standard laboratory safety protocols. Although not classified as a hazardous chemical under typical conditions, prolonged exposure or improper handling may pose health risks. Proper ventilation and personal protective equipment are recommended during synthesis and manipulation.

Future Directions

The future of 1-(Dimethyl-1,2-Oxazol-4-yli)-Trifluoroethanol lies in its potential for further functionalization and application across diverse industries. Ongoing research aims to explore its role in green chemistry processes and sustainable materials development. As technological advancements continue to unfold, this compound is poised to play an increasingly critical role in both academic research and industrial applications.